Cas no 1177558-32-5 ((3-bromo-4-methylphenyl)methanamine)

(3-bromo-4-methylphenyl)methanamine structure
1177558-32-5 structure
Product Name:(3-bromo-4-methylphenyl)methanamine
CAS No:1177558-32-5
MF:C8H10BrN
MW:200.075701236725
MDL:MFCD18392011
CID:1006801
PubChem ID:53414434
Update Time:2024-11-04

(3-bromo-4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-methylbenzylamine
    • (3-bromo-4-methylphenyl)methanamine
    • (3-bromo-4-methyl-phenyl)methanamine
    • 3-bromo-4-methylBenzenemethanamine
    • [(3-bromo-4-chlorophenyl)methyl]amine
    • [(3-bromo-4-methylphenyl)methyl]amine
    • {[3-bromo-4-(methyloxy)phenyl]methyl}amine
    • 1-(3-bromo-4-chlorophenyl)methanamine
    • 1-(3-bromo-4-methylphenyl)methanamine
    • 3-Bromo-4-chlorobenzylamine
    • Benzenemethanamine,3-bromo-4-chloro
    • CS-0309329
    • MFCD18392011
    • SCHEMBL1363463
    • FT-0716400
    • 1177558-32-5
    • SB78115
    • A1-01528
    • EN300-175560
    • A925611
    • SY028613
    • AC7764
    • AKOS016000011
    • GDRGOJWXIJAVCR-UHFFFAOYSA-N
    • (3-bromo-4-methylphenyl)methylamine
    • DA-24007
    • MDL: MFCD18392011
    • Inchi: 1S/C8H10BrN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,5,10H2,1H3
    • InChI Key: GDRGOJWXIJAVCR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C)CN

Computed Properties

  • Exact Mass: 199.00000
  • Monoisotopic Mass: 198.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 2.91650

(3-bromo-4-methylphenyl)methanamine Pricemore >>

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(3-bromo-4-methylphenyl)methanamine Production Method

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